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Cat. No.: B1529158

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: Isothiazol-5-amine hydrochloride is a heterocyclic amine salt that serves as a
crucial building block in medicinal chemistry and materials science. The isothiazole ring, a five-
membered aromatic system containing adjacent nitrogen and sulfur atoms, imparts unique
electronic and steric properties, making its derivatives valuable scaffolds in the design of novel
bioactive compounds.[1][2][3] This guide provides an in-depth analysis of the molecular
structure, physicochemical properties, and analytical characterization of Isothiazol-5-amine
hydrochloride, offering a foundational resource for researchers engaged in its synthesis,
modification, and application.

Chemical Identity and Physicochemical Properties

Isothiazol-5-amine hydrochloride is the salt form of the parent compound, 5-
aminoisothiazole. The formation of the hydrochloride salt is a common strategy in
pharmaceutical development to enhance the stability and aqueous solubility of amine-
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containing molecules, thereby improving their handling characteristics and potential for
biological applications.

Molecular Structure and Weight

The core of the molecule is the isothiazole ring. The amine (-NH2) group is positioned at the C5
carbon atom. The hydrochloride (HCI) exists as a salt with the protonated amine, forming an
ammonium chloride functional group.

e Molecular Formula: CsHsCIN2S[4][5]
e Molecular Weight: 136.60 g/mol [4][5][6]
The structural arrangement of Isothiazol-5-amine hydrochloride is depicted below.

Figure 1: 2D structure of Isothiazol-5-amine hydrochloride.

Physicochemical Data Summary

A compilation of key identifiers and properties for Isothiazol-5-amine hydrochloride is
provided for quick reference.

Property Value Source(s)
CAS Number 92815-50-4 [41151[7]
Molecular Formula C3HsCINzS [41[5][6]
Molecular Weight 136.60 g/mol [41151[6]
Appearance White to light yellow solid [8]

Storage Temperature Inert atmosphere, -20°C [8]
SMILES C1=C(SN=C1)N.CI [4]
InChiKey GERDRWXVHHAXHV- ]
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Role in Medicinal Chemistry and Drug Development
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The isothiazole nucleus is a significant heterocyclic system that constitutes a building block for
materials with interesting biological properties.[1][2] Derivatives of isothiazole have
demonstrated a wide array of pharmacological activities, including anticancer, anti-
inflammatory, and antiviral properties.[2][9]

Specifically, the amine functionality at the 5-position of Isothiazol-5-amine hydrochloride
provides a reactive handle for synthetic modification. This allows for its incorporation into larger,
more complex molecules, making it a valuable starting material for the synthesis of novel
pharmaceutical candidates.[9][10] Researchers can leverage this primary amine for reactions
such as amide bond formation, sulfonylation, and reductive amination to explore structure-
activity relationships (SAR) in drug discovery campaigns.

Analytical Characterization Workflow

Confirming the identity and purity of Isothiazol-5-amine hydrochloride is paramount before its
use in any research or development application. A standard analytical workflow involves a
combination of spectroscopic and spectrometric techniques.

NMR Spectroscopy
Dissolve in " " Proton &

Mass Spectrometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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